4-cyclopropyl-1-fluoro-2-(trifluoromethyl)benzene
Overview
Description
4-Cyclopropyl-1-fluoro-2-(trifluoromethyl)benzene, otherwise known as 4-CF3-1-fluorobenzene, is a fluorinated aromatic compound with a unique chemical structure and a wide range of applications. It is an important intermediate in the synthesis of various organic compounds and is used in the pharmaceutical, agrochemical, and specialty chemical industries. 4-CF3-1-fluorobenzene has been studied extensively in the past decade due to its potential as a building block for novel compounds and its ability to serve as a platform for further research.
Scientific Research Applications
4-CF3-1-fluorobenzene has a wide range of applications in scientific research. It has been used as a building block for the synthesis of various organic compounds, including heterocyclic compounds, polymers, and pharmaceuticals. Additionally, it has been used as a substrate in enzyme-catalyzed reactions, as well as a starting material in the synthesis of polymers and other polyfunctionalized materials. Furthermore, 4-CF3-1-fluorobenzene has been used as a model compound for the study of fluorinated aromatic compounds and their reactivity.
Mechanism of Action
The mechanism of action of 4-CF3-1-fluorobenzene is not well understood. However, it is believed that the fluorinated aromatic ring of the compound is responsible for its reactivity. Specifically, the electron-withdrawing nature of the fluorine atoms on the ring structure causes the compound to be more reactive than other aromatic compounds. This increased reactivity allows it to interact with other molecules and undergo a variety of transformations.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CF3-1-fluorobenzene have not been extensively studied. However, the compound has been shown to have a low toxicity in laboratory animals and is not believed to have significant adverse effects on humans. Additionally, the compound has been shown to have some antioxidant properties, which may be beneficial in certain applications.
Advantages and Limitations for Lab Experiments
4-CF3-1-fluorobenzene is a versatile compound with a wide range of applications in research. It is relatively easy to synthesize and is available in bulk quantities. Additionally, the compound is stable and can be stored for extended periods of time. However, the compound is not soluble in water and must be dissolved in an organic solvent prior to use. Additionally, the compound is relatively expensive and may not be suitable for all applications.
Future Directions
Given its unique chemical structure and wide range of applications, 4-CF3-1-fluorobenzene has a great potential for further research. Possible future directions include the synthesis of novel compounds, the study of its reactivity, and the development of new applications. Additionally, further research could be conducted to explore the biochemical and physiological effects of the compound and its potential for use in pharmaceuticals and agrochemicals.
Synthesis Methods
4-CF3-1-fluorobenzene can be synthesized in a variety of ways, the most common being the Friedel-Crafts reaction. This reaction involves the alkylation of a fluorobenzene ring with a substituted cyclopropyl group. The reaction is typically conducted in the presence of an acid catalyst, such as aluminum chloride, at elevated temperatures. This method has been used to synthesize a variety of 4-CF3-1-fluorobenzene derivatives and is the preferred method for synthesizing the compound in bulk quantities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropyl-1-fluoro-2-(trifluoromethyl)benzene involves the introduction of a cyclopropyl group, a fluorine atom, and a trifluoromethyl group onto a benzene ring.", "Starting Materials": [ "Benzene", "Cyclopropane", "Fluorine gas", "Trifluoromethyl iodide", "Sodium iodide", "Sodium hydride", "Diethyl ether", "Chloroform", "Sodium bicarbonate", "Sodium sulfate", "Magnesium", "Bromoform", "Ethylmagnesium bromide" ], "Reaction": [ "Bromination of benzene using bromoform and magnesium to yield bromobenzene", "Grignard reaction of ethylmagnesium bromide with trifluoromethyl iodide to yield trifluoromethyl magnesium bromide", "Friedel-Crafts alkylation of bromobenzene with cyclopropane using aluminum chloride as a catalyst to yield 4-cyclopropylbromobenzene", "Dehydrohalogenation of 4-cyclopropylbromobenzene using sodium hydride in diethyl ether to yield 4-cyclopropylphenyl", "Fluorination of 4-cyclopropylphenyl using fluorine gas and sodium bicarbonate to yield 4-cyclopropylfluorobenzene", "Trifluoromethylation of 4-cyclopropylfluorobenzene using trifluoromethyl magnesium bromide and copper(I) iodide as a catalyst to yield 4-cyclopropyl-1-fluoro-2-(trifluoromethyl)benzene" ] } | |
CAS RN |
2060046-71-9 |
Product Name |
4-cyclopropyl-1-fluoro-2-(trifluoromethyl)benzene |
Molecular Formula |
C10H8F4 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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